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Compound of Interest

Compound Name: Isooctane

Cat. No.: B107328

An In-depth Technical Guide to the Physical Properties of Isooctane (2,2,4-Trimethylpentane)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
isooctane (2,2,4-trimethylpentane), a compound of significant interest in various scientific and
industrial fields, including its use as a standard reference fuel and a non-polar solvent.[1][2][3]
This document details its boiling point, density, and viscosity, presenting quantitative data in a
structured format and outlining the experimental methodologies used for their determination.

Quantitative Physical Properties of Isooctane

The physical properties of isooctane are well-characterized. The following table summarizes
key quantitative data for its boiling point, density, and viscosity under specified conditions.
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Conditions (Temperature,

Physical Property Value
Pressure)
N ) Standard Atmospheric
Boiling Point ~99.2°C-99.3°C
Pressure
Density 0.6919 g/mL 20°C[4]
0.6878 g/mL 25°C[4]
691.853 kg/m 3 20°C and 0.1 MPa[5]
Viscosity 0.50 cP 20°C[4][6]
0.503 cSt (kinematic) 20°CI[7][8]1[9]

Experimental Protocols for Property Determination

Accurate measurement of physical properties is critical for the reliable application of isooctane
in research and industry. The following sections detail the methodologies employed to
determine its boiling point, density, and viscosity.

Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[10] For high-purity substances like isooctane, this is typically a sharp, constant
temperature during phase transition.[10] A common and precise method is distillation.[11]

Methodology: Distillation with Precision Temperature Measurement[12]

o Apparatus: The setup consists of a distillation flask containing the isooctane sample, a
jacketed distillation column to ensure thermal equilibrium, a condenser to liquefy the vapor,
and a collection vessel.[12][13] For high-precision work, a 25-ohm platinum resistance
thermometer is inserted into the column to measure the temperature of the vapor phase.[12]
A high-precision barometer, such as a Fuess Standard, is used to accurately measure the
atmospheric pressure, which can be corrected to 760 mm Hg.[12]

e Procedure:
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o The isooctane sample is placed in the distillation flask.

o The apparatus is assembled, ensuring the thermometer bulb is positioned correctly in the
vapor path, just below the side arm leading to the condenser.[14]

o The sample is heated gently. The jacket of the column is also heated to a temperature that
allows for only slight condensation within the column, ensuring an adiabatic state.[12]

o As the isooctane boils, its vapor travels up the column and surrounds the thermometer
bulb before entering the condenser.[14]

o The temperature is recorded when it stabilizes, which indicates that the vapor, liquid, and
thermometer have reached thermal equilibrium. This stable temperature is the boiling point
at the measured atmospheric pressure.[11][12]

o Data Analysis: The observed boiling point is corrected to standard pressure (760 mmHg or
101.325 kPa) using established correction factors if the experimental pressure deviates.[12]
The reproducibility of this method can be better than 0.002°C.[12]

Determination of Density

Density is the mass of a substance per unit volume.[6] It is highly dependent on temperature
and, to a lesser extent, pressure.[5]

Methodology I: Pycnometry[15]

o Apparatus: A glass pycnometer, which is a flask with a precisely known volume, is used. An
analytical balance is required for accurate mass measurements.

e Procedure:
o The empty pycnometer is cleaned, dried, and its mass is accurately measured.

o The pycnometer is filled with the isooctane sample, ensuring no air bubbles are trapped.
The temperature of the sample is allowed to equilibrate to a known, constant value (e.g.,
20°C) in a temperature-controlled bath.

o The pycnometer is carefully filled to its calibration mark, and any excess liquid is removed.
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o The filled pycnometer is weighed again to determine the mass of the isooctane.

o Data Analysis: The density (p) is calculated by dividing the mass of the isooctane (m) by the
known volume of the pycnometer (V): p = m/V. The uncertainty for this method is typically
around £0.05 kg-m~3.[15]

Methodology II: Vibrating-Wire or Two-Sinker Magnetic-Suspension Densimeter[5][15]

o Apparatus: These are highly accurate, absolute methods for density measurement over a
range of temperatures and pressures.[5] A two-sinker magnetic-suspension densimeter, for
instance, involves two sinkers of different materials (e.g., tantalum and titanium) but similar
mass.[5]

e Procedure:

o The sinkers are suspended in the isooctane sample within a pressure- and temperature-
controlled cell.

o A magnetic field is used to lift each sinker in turn, and the magnetic force required is
measured.

o The difference in the forces required to lift the two sinkers is related to the buoyant force
exerted by the fluid, from which the fluid's density can be precisely calculated.

o Data Analysis: This technique allows for the certification of standard reference materials and
can provide density measurements over wide temperature (e.g., -50°C to 160°C) and
pressure (e.g., 0.1 MPa to 30 MPa) ranges.[5]

Determination of Viscosity

Viscosity is a measure of a fluid's internal resistance to flow.[16][17]
Methodology I: Vibrating-Wire Viscometry[15][18]

e Apparatus: This instrument measures both density and viscosity simultaneously. It consists
of a thin wire (often tungsten) that is made to oscillate in the fluid sample.[15]

e Procedure:
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o The isooctane sample is placed in the measurement cell containing the vibrating wire.
o The wire is forced to oscillate at a resonant frequency by an applied electromagnetic field.

o The instrument measures the damping of the oscillation and the shift in the resonant
frequency, which are both dependent on the density and viscosity of the surrounding fluid.

» Data Analysis: By solving the equations of motion for the wire, both the density and viscosity
of the isooctane can be determined. This method is particularly useful for measurements at
low temperatures and high pressures.[15] The estimated uncertainty for viscosity
measurement with this method is typically around £2.5%.[15]

Methodology II: Rolling-Ball Viscometer[18]

o Apparatus: This method involves a precisely machined tube and a ball. The tube is filled with
the isooctane sample and placed at a specific angle.

e Procedure:

o The time it takes for the ball to travel a known distance down the inclined tube is
measured.

o The movement of the ball is resisted by the viscous drag of the fluid.

o Data Analysis: The viscosity is calculated based on the ball's terminal velocity, the densities
of the ball and the fluid, the tube's geometry, and the angle of inclination. This method is
suitable for measurements under extreme conditions, such as high temperatures (up to 523
K) and pressures (up to 242 MPa).[18]

Logical Relationships of Isooctane's Physical
Properties

The physical properties of a pure compound like isooctane are interconnected and influenced
by external conditions. The following diagram illustrates these relationships.
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Caption: Interrelation of Isooctane's physical properties with external factors and measurement
methods.
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Disclaimer & Data Validity:
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nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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